Cas no 1629892-51-8 (3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole)
3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole
-
- Inchi: 1S/C9H11BrN2O/c1-12-8(6-9(10)11-12)7-2-4-13-5-3-7/h2,6H,3-5H2,1H3
- InChI Key: NEFWYDZDVIPDSL-UHFFFAOYSA-N
- SMILES: N1(C)C(C2=CCOCC2)=CC(Br)=N1
3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1313-100MG |
3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole |
1629892-51-8 | 95% | 100MG |
¥ 963.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1313-250MG |
3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole |
1629892-51-8 | 95% | 250MG |
¥ 1,537.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1313-500MG |
3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole |
1629892-51-8 | 95% | 500MG |
¥ 2,560.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1313-1G |
3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole |
1629892-51-8 | 95% | 1g |
¥ 3,841.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1313-5G |
3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole |
1629892-51-8 | 95% | 5g |
¥ 11,523.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1313-10G |
3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole |
1629892-51-8 | 95% | 10g |
¥ 19,206.00 | 2023-04-14 | |
| Cooke Chemical | LN6292557-500mg |
3-Bromo-5-(3 |
1629892-51-8 | 6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole | 500mg |
RMB 4092.00 | 2025-02-21 | |
| Cooke Chemical | LN6292557-1g |
3-Bromo-5-(3 |
1629892-51-8 | 6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole | 1g |
RMB 5121.60 | 2025-02-21 |
3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole
Research Brief on 3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole (CAS: 1629892-51-8)
The compound 3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole (CAS: 1629892-51-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. This heterocyclic compound, featuring a pyrazole core substituted with a bromine atom and a dihydropyran moiety, exhibits unique reactivity and pharmacological properties that make it an attractive candidate for further investigation.
Recent studies have focused on the synthetic utility of this compound, particularly in the context of cross-coupling reactions. The presence of the bromine atom at the 3-position of the pyrazole ring allows for efficient palladium-catalyzed transformations, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the rapid diversification of molecular scaffolds. The dihydropyran substituent, on the other hand, provides a handle for further functionalization through ring-opening or oxidation reactions, expanding the chemical space accessible from this intermediate.
In medicinal chemistry applications, researchers have explored the incorporation of 3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole into larger pharmacophores targeting various disease pathways. Preliminary biological screening has indicated that derivatives of this compound exhibit moderate inhibitory activity against certain kinases and GPCRs, suggesting potential applications in oncology and inflammation. The compound's balanced lipophilicity and molecular weight also make it a promising starting point for the development of CNS-penetrant drugs.
From a structural perspective, X-ray crystallography studies of related compounds have revealed that the pyrazole-dihydropyran system can adopt multiple conformations, which may contribute to its ability to interact with diverse biological targets. Computational modeling suggests that the bromine atom plays a crucial role in forming halogen bonds with protein residues, while the dihydropyran ring contributes to favorable pharmacokinetic properties by modulating solubility and metabolic stability.
Recent synthetic improvements have focused on developing more efficient routes to 3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole, with particular emphasis on atom economy and scalability. A 2023 publication in the Journal of Medicinal Chemistry reported a one-pot procedure that reduces the number of purification steps while maintaining high yield and purity, addressing previous challenges in large-scale production of this intermediate.
Looking forward, researchers anticipate that 3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole will continue to serve as a valuable scaffold in fragment-based drug discovery. Its combination of synthetic versatility and promising biological activity profile positions it as a key player in the development of next-generation therapeutics, particularly in areas requiring modular approaches to lead optimization.
1629892-51-8 (3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)